Cas no 70094-60-9 ((8S,9S,10R,11S,13S,14S,17R)-11,17-Dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,6,7-tetratritio-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one)

• Product Name: (8S,9S,10R,11S,13S,14S,17R)-11,17-Dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,6,7-tetratritio-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• CAS No: 70094-60-9
• MF: C₂₁H₃₀O₅
• MW: 370.492344379425
• CID: 974609
• Update Time: 2023-08-02

(8S,9S,10R,11S,13S,14S,17R)-11,17-Dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,6,7-tetratritio-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one Chemical and Physical Properties

Names and Identifiers

• hydrocortisone-[1,2,6,7-3h(n)]
• (11beta)-11,17,21-trihydroxy(1,2,6,7-~3~H_4_)pregn-4-ene-3,20-dione
• 1,2,6,7-(3H)Cortisol
• Pregn-4-ene-3,20-dione-1,2,6,7-t4, 11,17,21-trihydroxy-, (11beta)-
• (8S,9S,10R,11S,13S,14S,17R)-11,17-Dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,6,7-tetratritio-
• (8S,9S,10R,11S,13S,14S,17R)-11,17-Dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,6,7-tetratritio-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one

• Inchi： 1S/C21H30O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h9,14-16,18,22,24,26H,3-8,10-11H2,1-2H3/t14-,15-,16-,18+,19-,20-,21-/m0/s1/i3T,4T,5T,7T/t3?,4?,5?,7?,14-,15-,16-,18+,19-,20-,21-
• InChI Key： JYGXADMDTFJGBT-YPISDNQJSA-N
• SMILES： O[C@]1(C(CO)=O)CC[C@H]2[C@@H]3C([3H])C([3H])C4=CC(C([3H])C([3H])[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 684
• XLogP3: 1.6
• Topological Polar Surface Area: 94.8

(8S,9S,10R,11S,13S,14S,17R)-11,17-Dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,6,7-tetratritio-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazard Category Code： 11-36/37/38-63
• Safety Instruction： 16-23-26-36
• Hazardous Material Identification：
• Risk Phrases：11-36/37/38-63